1-((2-(Benzofuran-2-yl)-2-hydroxypropyl)amino)-2-methyl-1-oxopropan-2-yl acetate

• IUPAC Name: [1-[[2-(1-benzofuran-2-yl)-2-hydroxypropyl]amino]-2-methyl-1-oxopropan-2-yl] acetate
• InChI: InChI=1S/C17H21NO5/c1-11(19)23-16(2,3)15(20)18-10-17(4,21)14-9-12-7-5-6-8-13(12)22-14/h5-9,21H,10H2,1-4H3,(H,18,20)
• InChI Key: UDMYKVKVCSFNSH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)NCC(C)(C1=CC2=CC=CC=C2O1)O
• Molecular Formula: C17H21NO5
• Molecular Weight: 319.4 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. It is present in many drugs due to its versatility and unique physicochemical properties.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, they can be obtained by microwave-assisted synthesis.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Activity

. This makes them potential candidates for the development of new antibiotics.

Anti-Oxidative Activity

. They could be used in the development of treatments for diseases caused by oxidative stress.

Anti-Viral Activity

. .

Potential Natural Drug Lead Compounds

. .

Synthesis of Complex Benzofuran Derivatives

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Anticancer Agents

. .

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Mechanism of Action

Target of Action

Benzofuran derivatives, a key component of this compound, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.

Mode of Action

For instance, some benzofuran derivatives have been found to have significant cell growth inhibitory effects in different types of cancer cells . This suggests that the compound may interact with its targets to inhibit cell growth and proliferation.

Biochemical Pathways

For example, benzofuran derivatives have been shown to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may affect pathways related to cell growth and proliferation, bacterial growth, oxidative stress, and viral replication.

Result of Action

For example, some benzofuran derivatives have been found to have significant cell growth inhibitory effects , suggesting that this compound may induce cell cycle arrest or apoptosis in certain cell types.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on discovering new benzofuran derivatives with improved biological activities and developing more efficient methods for their synthesis.